Cas no 304459-18-5 ((E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide)

• Product Name: (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide
• CAS No: 304459-18-5
• MF: C₁₄H₁₁N₃O₄
• MW: 285.25
• CID: 5146674
• Update Time: 2025-06-09

(E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-hydroxy-, 2-[(2-nitrophenyl)methylene]hydrazide
• (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide

• Inchi： 1S/C14H11N3O4/c18-12-7-5-10(6-8-12)14(19)16-15-9-11-3-1-2-4-13(11)17(20)21/h1-9,18H,(H,16,19)/b15-9+
• InChI Key： CKWMTKWRDRUQIR-OQLLNIDSSA-N
• SMILES： C1=CC(=C(N(=O)=O)C=C1)/C=N/NC(=O)C1=CC=C(O)C=C1

Additional information on (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide

Chemical Profile of (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide (CAS No. 304459-18-5)

The compound (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide, identified by the CAS number 304459-18-5, is a significant molecule in the realm of chemical and pharmaceutical research. This review aims to provide an in-depth exploration of its chemical properties, potential applications, and recent advancements in its study, emphasizing its relevance in contemporary biochemical and medicinal chemistry investigations.

Structurally, (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide is characterized by a conjugated system comprising a benzohydrazide moiety linked to an electron-withdrawing nitro group and a hydroxyl substituent. This configuration imparts unique electronic and steric properties, making it a versatile scaffold for designing bioactive molecules. The presence of the nitro group enhances the compound's reactivity, enabling various chemical transformations that are pivotal in synthetic organic chemistry.

In recent years, there has been growing interest in exploring the pharmacological potential of molecules with similar structural motifs. The benzohydrazide core is well-documented for its role in modulating biological pathways, particularly those involving enzyme inhibition and receptor binding. For instance, derivatives of benzohydrazide have been investigated for their anti-inflammatory, anticancer, and antimicrobial properties. The specific arrangement of functional groups in (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide suggests that it may exhibit similar pharmacological effects, although further research is necessary to elucidate its exact mechanisms of action.

One of the most compelling aspects of this compound is its potential as a tool in drug discovery. The nitro group not only influences its electronic properties but also serves as a handle for further functionalization through reduction or diazotization reactions. These transformations can be exploited to generate libraries of analogs with tailored biological activities. Moreover, the hydroxyl group provides an opportunity for hydrogen bonding interactions, which are crucial for binding to biological targets with high specificity.

Current research in medicinal chemistry increasingly relies on computational methods to predict the binding affinity and pharmacokinetic profiles of novel compounds. The molecular structure of (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide lends itself well to such studies, as it contains multiple sites for interaction with biological macromolecules. High-throughput virtual screening (HTVS) and molecular docking simulations have shown promise in identifying lead compounds with therapeutic potential. Preliminary studies suggest that this compound may interact with enzymes such as cytochrome P450 monooxygenases and hydrolases, which are key players in drug metabolism and signaling pathways.

Beyond its pharmaceutical applications, (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide also holds promise in materials science. Its ability to form coordination complexes with transition metals makes it a candidate for developing luminescent probes or catalysts. For example, complexes formed with copper or palladium ions could be used in sensing applications or as homogeneous catalysts for organic transformations. The conjugated system's ability to absorb and emit light across different wavelengths also makes it suitable for optoelectronic applications.

In summary, the compound (E)-4-Hydroxy-N'-(2-nitrobenzylidene)benzohydrazide (CAS No. 304459-18-5) represents a fascinating subject of study due to its structural features and potential applications. Its benzohydrazide core and nitro/hydroxyl substituents provide a rich framework for exploring biological activities, while its conjugated system offers opportunities in materials science. As research continues to advance, this compound is likely to play an increasingly important role in both academic investigations and industrial applications.